Cas no 946372-99-2 (4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzamide)

• Product Name: 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzamide
• CAS No: 946372-99-2
• MF: C₁₈H₁₇N₅O₅
• MW: 383.358083486557
• CID: 5871349
• Update Time: 2025-07-10

4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetyl]amino]benzamide
• 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzamide

• Inchi： 1S/C18H17N5O5/c1-22-16-14(12(28-2)7-8-20-16)17(26)23(18(22)27)9-13(24)21-11-5-3-10(4-6-11)15(19)25/h3-8H,9H2,1-2H3,(H2,19,25)(H,21,24)
• InChI Key： WRVHAHNAELZCFV-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(CN2C(=O)N(C)C3=NC=CC(OC)=C3C2=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzamide

Comprehensive Analysis of 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzamide (CAS No. 946372-99-2)

The compound 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzamide, identified by its CAS No. 946372-99-2, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique pyrido[2,3-d]pyrimidine core and benzamide moiety make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and metabolic disorders. The 5-methoxy-1-methyl-2,4-dioxo substructure of this compound suggests potential interactions with enzymes involved in these pathways. Computational studies and structure-activity relationship (SAR) analyses have highlighted its affinity for specific protein targets, making it a subject of ongoing preclinical research.

One of the most frequently searched questions in the context of pyrido[2,3-d]pyrimidine derivatives is their bioavailability and metabolic stability. Given the compound's acetamido linker and benzamide group, its pharmacokinetic properties are under scrutiny. Early studies suggest moderate solubility and permeability, which could be optimized through formulation strategies or structural modifications. This aligns with the broader trend in drug development, where ADME (Absorption, Distribution, Metabolism, Excretion) profiling is a critical step in lead optimization.

The 1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl scaffold is also a hotspot for fragment-based drug design, a technique increasingly popular in virtual screening campaigns. Researchers are exploring its utility in multi-target therapies, particularly for complex diseases like cancer and autoimmune disorders. The compound's methoxy group at the 5-position may enhance its binding affinity, as evidenced by similar analogs in published literature.

From a synthetic chemistry perspective, the preparation of 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzamide involves multi-step organic transformations, including amide coupling and cyclization reactions. These processes are often discussed in forums focusing on green chemistry and atom economy, reflecting the growing emphasis on sustainable synthesis methods. The compound's CAS No. 946372-99-2 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among researchers.

In conclusion, 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzamide represents a fascinating case study in modern drug discovery. Its structural features and potential applications align with current trends in precision medicine and computational biology. As the scientific community continues to unravel its mechanisms, this compound may pave the way for innovative therapies addressing unmet medical needs.